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A deep dive into the complex world of video codec patents, comparing the established High
Efficiency Video Coding (HEVC) with its successor, Versatile Video Coding (VVC), to provide
clarity for researchers, scientists, and drug development professionals navigating this intricate
domain.

The transition from one generation of video coding technology to the next has consistently
brought significant improvements in compression efficiency, enabling higher-quality video at
lower bitrates. However, this technological advancement is intrinsically linked to a complex web
of standard essential patents (SEPs), which can present considerable licensing challenges for
implementers. This guide provides a comprehensive comparison of the patent landscapes of
High Efficiency Video Coding (HEVC, or H.265) and its successor, Versatile Video Coding
(VVC, or H.266), offering a clear overview of the key players, patent pool structures, and
royalty obligations.

The Evolving Landscape of Video Codec Patent
Licensing
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The patent landscape for HEVC has been characterized by fragmentation, with multiple patent
pools emerging after its standardization. This led to uncertainty and complexity for licensees,
who had to navigate different licensing terms and potentially engage with multiple entities to
ensure full patent coverage. The main pools for HEVC licensing included MPEG LA, HEVC
Advance, and Velos Media.[1]

Recognizing the challenges posed by this fragmentation, the industry has seen a trend towards
consolidation. A pivotal development in this area was the acquisition of Via Licensing Alliance's
(formerly MPEG LA) HEVC and VVC patent pools by Access Advance in late 2025.[2] This
move aims to create a more streamlined, "one-stop-shop" for licensing these crucial
technologies, potentially reducing friction and increasing transparency for both licensors and
licensees.[2]

VVC, as the newer standard, has benefited from lessons learned from the HEVC experience.
The Media Coding Industry Forum (MC-IF) was established to foster the creation of a more
unified and predictable licensing environment for VVC.[3][4] While the initial goal of a single
patent pool was not fully realized, the landscape is significantly less fragmented than that of
HEVC's early days, with Access Advance now being the primary administrator for both HEVC
and VVC patent pools.

Quantitative Comparison of HEVC and VVC Patent
Landscapes

To provide a clear and concise overview, the following tables summarize the key quantitative
data related to the patent landscapes of HEVC and VVC.
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Feature

HEVC (H.265)

VVC (H.266)

Primary Patent Pool

Administrator

Access Advance (following the

acquisition of Via LA's pool)

Access Advance

Notable Former Patent Pools

MPEG LA, HEVC Advance,

Velos Media

Via LA (merged with Access

Advance)

Estimated Number of SEPs in

Access Advance Pool

Over 17,000 (as of January
2022)[3]

Over 700 (initial list as of
November 2022, expected to
grow substantially)[5][6][7]

Key Licensors in Access

Advance Pool

Dolby, Google, Huawei,
Philips, Samsung, Microsoft,
ZTE[2][8][4]

Alibaba, Dolby, Ericsson,
JVCKENWOOD, Qualcomm,
Samsung, Sony, Tencent[10]
[11][12]

Table 1: Comparison of HEVC
and VVC Patent Pool

Structures and Key Licensors.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.prnewswire.co.uk/news-releases/hevc-advance-patent-pool-momentum-grows-877775297.html
https://www.telecompaper.com/news/access-advance-announces-initial-vvc-patent-pool-list--1445972
https://financialpost.com/pmn/press-releases-pmn/business-wire-news-releases-pmn/access-advance-announces-initial-vvc-advance-patent-list
https://accessadvance.com/2022/11/29/vvc-advance-patent-list/
https://accessadvance.com/hevc-advance-patent-pool-licensors/
https://www.lexisnexisip.com/resources/non-partisan-patent-data-for-hevc-seps/
https://www.design-reuse.com/news/11323-hevc-advance-patent-pool-momentum-grows/
https://www.design-reuse.com/news/11352-access-advance-announces-the-initial-group-of-vvc-h-266-video-patent-pool-licensors/
https://accessadvance.com/vvc-advance-patent-pool-list-of-licensors/
https://www.design-reuse.com/news/12654-access-advance-vvc-patent-pool-momentum-grows/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Royalty Rate Category
(Access Advance Pool)

HEVC (H.265)

VVC (H.266)

Mobile Devices (per unit,
Region 1)

$0.40 - $1.50 (depending on
the device and licensing

program)[13]

Structured to minimize
incremental cost for existing
HEVC licensees. For devices
with both HEVC and VVC, the
rate is approximately $0.50.
[13]

Connected Home & Other

Devices (per unit, Region 1)

Varies by device category

Varies by device category

4K UHD+ Television/Displays
(per unit, Region 1)

Varies by device category

Varies by device category

Content Distribution

Royalties generally waived for
free-to-end-user content; rates
apply for physical media and
some subscription services.[6]
[14]

Similar structure to HEVC, with

a focus on physical media.

Annual Royalty Caps

Multiple category caps and a
single enterprise cap exist.[11]
[14]

Multiple category caps and a
single enterprise cap exist.[4]

[8]

Regional Pricing

Reduced rates for emerging
markets (Region 2).[11][14]

Reduced rates for emerging
markets (Region 2).[4][8]

Table 2: Comparison of HEVC
and VVC Royalty Rate
Structures from Access

Advance.

Methodologies for Patent Essentiality and Royalty

Determination

The determination of whether a patent is truly "essential” to a standard is a critical and often

contentious process. Patent pools employ independent evaluators with expertise in patent law
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and video coding technology to assess the essentiality of patents submitted by licensors.[9][15]
This process involves a detailed technical analysis to confirm that a patent's claims are
infringed by implementing the standard.

In recent years, more advanced methodologies have emerged to navigate the complexity of the
patent landscape. Companies like LexisNexis and Unified Patents utilize Al-powered tools and
machine learning algorithms to analyze vast patent datasets and predict the likelihood of a
patent's essentiality to a given standard.[16][17][18] These approaches aim to provide a more
objective and data-driven understanding of the patent landscape, helping to identify both
declared and potentially undeclared SEPs.

Furthermore, economic studies are often commissioned to determine fair, reasonable, and non-
discriminatory (FRAND) royalty rates.[19][20][21] These studies typically analyze the value that
the patented technology brings to the standard and the end product, considering factors such
as the performance improvement over previous technologies and the overall economic impact.

Logical Relationship of HEVC and VVC Patent
Licensing

The following diagram illustrates the relationship between the HEVC and VVC standards, their
respective patent landscapes, and the key entities involved in their licensing.
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A diagram illustrating the flow of patent licensing for HEVC and VVC.

In conclusion, the patent landscape for video codecs is in a state of dynamic evolution. While
HEVC's fragmented licensing environment presented significant hurdles, the trend towards
consolidation, exemplified by Access Advance's expanded role, and the more structured
approach to VVC licensing, offer the promise of greater clarity and predictability for technology
implementers. A thorough understanding of the key players, patent pool structures, and royalty
obligations is paramount for any organization seeking to leverage these powerful video
compression technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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